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Compound of Interest

Compound Name: Chloro(dimethylsulfide)gold(l)

Cat. No.: B1661945

An In-Depth Technical Guide to Chloro(dimethylsulfide)gold(l): Properties, Synthesis, and
Applications in Research and Development

Executive Summary

Chloro(dimethylsulfide)gold(l), with the chemical formula C2HsAuCIS, is a pivotal
organometallic compound and a cornerstone in modern gold chemistry.[1][2][3][4] This air-
stable, white to light-yellow crystalline solid serves as a highly versatile and convenient
precursor for the synthesis of a vast array of gold(l) complexes.[1][2][5] Its significance stems
from the labile nature of the dimethyl sulfide ligand, which can be readily displaced by other
functional ligands, making it an ideal entry point into gold-catalyzed reactions, the development
of novel therapeutic agents, and the fabrication of advanced materials.[2][3] This guide
provides a comprehensive overview of its core properties, synthesis protocols, chemical
reactivity, and key applications for researchers, scientists, and professionals in drug
development.

Core Molecular and Physical Properties

Chloro(dimethylsulfide)gold(l) is a coordination complex that is fundamental to gold
chemistry.[2] Its utility is underpinned by its distinct molecular structure and reliable physical
characteristics.

Molecular Formula and Weight
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e Molecular Formula: C2HeAuCIS[1][2][3][6]

e Molecular Weight: 294.55 g/mol [1][2][3][6]

Physicochemical Data

The key properties of Chloro(dimethylsulfide)gold(l) are summarized in the table below,
providing essential data for laboratory use.

Property Value Source(s)
old(1+);methylsulfanylmethan

IUPAC Name gold( _) Y Y [3]
e;chloride
Dimethylsulfide)gold(l

Synonym(s) (Dimethysulide)gold® (163
chloride; (Me2S)AuCl

CAS Number 29892-37-3 [11[2][4]
White to light yellow powder or

Appearance [1][6]
crystal

Melting Point 160 °C (decomposes) [11[7]

N Soluble in organic solvents
Solubility , [3]
(e.g., dichloromethane)

. Decomposes upon exposure
Stability _ _ [21[7]
to light, heat, or air

Refrigerate at 2 - 8 °C under
Storage _ [11[7]
an inert atmosphere

Molecular Structure and Geometry

As is characteristic of many gold(l) complexes, Chloro(dimethylsulfide)gold(l) adopts a
nearly linear geometry around the central gold atom.[2][3] The CI-Au-S bond angle is
approximately 176.9°, a configuration that minimizes electron-electron repulsion for the d°
electronic configuration of gold(l).[2][3] This linear arrangement leaves the coordination sphere
of the gold atom open, facilitating the ligand exchange reactions that are central to its utility.[3]
The Au-S bond distance is reported to be 2.271(2) A.[2]
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Dissolve in Aqua Regia
(HCI + HNO3)
Formation of Chloroauric Acid
(HAuCla4)

H20
Add Dimethyl Sulfide (DMS)
(Reduction & Coordination)

Forms (CH3)2SO + HCI

Precipitation of
(CH3s)2SAuCI
Vacuum Filtration
& Washing

Pure Chloro(dimethylsulfide)gold(l)
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Phosphine-Au(l) Complex
(e.g., for Catalysis)

NHC-Au(l) Complex
(e.g., for Drug Development)

+ NHC Ligand
- (CHs)2S

+ Other Ligands
- (CHs)2S

\

Other Au(l) Complexes
(e.g., Acetylides)

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis

(CHs)2SAuCI

l

Ligand Exchange
(+ NHC Ligand)

Gold(l)-NHC Complex

(Drug Candidate)

Cellular Uptake

Biological Action

y

Enzyme Target
(e.g., Thioredoxin Reductase)

l

Inhibition & Oxidative Stress

Therapeutic Effect

(e.g., Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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